Cas no 2138214-39-6 (2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl-)
2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl-
-
- Inchi: 1S/C12H24N2/c1-11-3-5-12(6-4-11)9-14(10-12)8-7-13-2/h11,13H,3-10H2,1-2H3
- InChI Key: ADXDCGJRZLVRAO-UHFFFAOYSA-N
- SMILES: C1C2(CCC(C)CC2)CN1CCNC
2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-382285-0.05g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 0.05g |
$1261.0 | 2023-03-02 | ||
| Enamine | EN300-382285-0.1g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 0.1g |
$1320.0 | 2023-03-02 | ||
| Enamine | EN300-382285-0.25g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 0.25g |
$1381.0 | 2023-03-02 | ||
| Enamine | EN300-382285-0.5g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 0.5g |
$1440.0 | 2023-03-02 | ||
| Enamine | EN300-382285-1.0g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-382285-2.5g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 2.5g |
$2940.0 | 2023-03-02 | ||
| Enamine | EN300-382285-5.0g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 5.0g |
$4349.0 | 2023-03-02 | ||
| Enamine | EN300-382285-10.0g |
methyl(2-{7-methyl-2-azaspiro[3.5]nonan-2-yl}ethyl)amine |
2138214-39-6 | 10.0g |
$6450.0 | 2023-03-02 |
2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl-
2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- (CAS No: 2138214-39-6)
The compound 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- (CAS No: 2138214-39-6) is a unique organic molecule with a spirocyclic structure. This compound belongs to the class of azaspiro compounds, which are known for their complex ring systems and potential applications in drug design and materials science. The molecule consists of a spiro ring system formed by the fusion of a three-membered and a five-membered ring, with a nitrogen atom at the spiro position. The presence of ethanamine and dimethyl substituents further enhances its chemical versatility.
Spirocyclic compounds have gained significant attention in recent years due to their ability to adopt diverse conformations, making them ideal candidates for studying molecular recognition and bioactivity. The spiro[3.5]nonane framework in this compound provides a rigid structure that can potentially interact with biological targets in a highly specific manner. The N,7-dimethyl substituents add bulk to the molecule, influencing its pharmacokinetic properties such as solubility and bioavailability.
Recent studies have explored the synthesis of azaspiro compounds using various methodologies, including ring-closing metathesis and enamine chemistry. These approaches have enabled the construction of complex spiro systems with high precision. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spiro ring system in 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl-, demonstrating the feasibility of large-scale production for potential pharmaceutical applications.
The N-methyl group in this compound plays a critical role in modulating its electronic properties. This substitution pattern has been shown to enhance the stability of the molecule under physiological conditions, making it a promising candidate for drug delivery systems. Additionally, the 7-methyl group contributes to steric hindrance, which can be exploited to design molecules with improved selectivity against off-target effects.
In terms of applications, azaspiro compounds like 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- have been investigated for their potential as scaffolds in medicinal chemistry. Their rigid structures make them suitable for targeting proteins with well-defined binding pockets. For example, recent research has highlighted their use as inhibitors of kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.
The synthesis of azaspiro compounds has also been optimized to improve yield and purity. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process. These advancements have not only enhanced the scalability of synthesizing 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- but also reduced the environmental footprint associated with its manufacture.
Furthermore, computational studies have provided valuable insights into the molecular interactions of azaspiro compounds with biological targets. Docking simulations have revealed that the spiro ring system can effectively fit into enzyme active sites, suggesting its potential as a lead compound for drug development. These findings underscore the importance of studying such molecules in the context of rational drug design.
In conclusion, 2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl- (CAS No: 2138214-39-6) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique spirocyclic architecture and substituent effects make it a valuable tool in both academic research and industrial applications.
2138214-39-6 (2-Azaspiro[3.5]nonane-2-ethanamine, N,7-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)